N-cis-tetradec-9Z-enoyl-L-Homoserine lactone
N-cis-tetradec-9Z-enoyl-L-Homoserine lactone
Quorum sensing is a regulatory process used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group) and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C14:1-Δ Regulating bacterial quorum sensing signaling can be used to inhibit pathogenesis and thus, represents a new approach to antimicrobial therpy in the treatment of infectious diseases.
Brand Name:
Vulcanchem
CAS No.:
1675245-06-3
VCID:
VC0120527
InChI:
InChI=1S/C18H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(20)19-16-14-15-22-18(16)21/h5-6,16H,2-4,7-15H2,1H3,(H,19,20)/b6-5-/t16-/m0/s1
SMILES:
CCCCC=CCCCCCCCC(=O)NC1CCOC1=O
Molecular Formula:
C18H31NO3
Molecular Weight:
309.4
N-cis-tetradec-9Z-enoyl-L-Homoserine lactone
CAS No.: 1675245-06-3
Reference Standards
VCID: VC0120527
Molecular Formula: C18H31NO3
Molecular Weight: 309.4
| CAS No. | 1675245-06-3 |
|---|---|
| Product Name | N-cis-tetradec-9Z-enoyl-L-Homoserine lactone |
| Molecular Formula | C18H31NO3 |
| Molecular Weight | 309.4 |
| IUPAC Name | (Z)-N-[(3S)-2-oxooxolan-3-yl]tetradec-9-enamide |
| Standard InChI | InChI=1S/C18H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-17(20)19-16-14-15-22-18(16)21/h5-6,16H,2-4,7-15H2,1H3,(H,19,20)/b6-5-/t16-/m0/s1 |
| Standard InChIKey | CNVCBUGVTPVVJB-KJPDOMRESA-N |
| SMILES | CCCCC=CCCCCCCCC(=O)NC1CCOC1=O |
| Description | Quorum sensing is a regulatory process used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group) and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. C14:1-Δ Regulating bacterial quorum sensing signaling can be used to inhibit pathogenesis and thus, represents a new approach to antimicrobial therpy in the treatment of infectious diseases. |
| Synonyms | C14:1-Δ9-cis-(L)-HSL;N-(2-oxotetrahydrofuran-3S-yl) Myristoleyl Amide |
| Reference | 1.González, J.E., and Keshavan, N.D. Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews 70(4), 859-875 (2006). |
| PubChem Compound | 35028743 |
| Last Modified | Nov 11 2021 |
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